Cas no 70872-83-2 (3-ethyl-1,3-diphenylpyrrolidin-2-one)

70872-83-2 structure
Product name:3-ethyl-1,3-diphenylpyrrolidin-2-one
3-ethyl-1,3-diphenylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1,3-diphenylpyrrolidin-2-one
- 2-Pyrrolidinone, 1,3-diphenyl-3-ethyl-
- 1,3-Diphenyl-3-ethyl-2-pyrrolidinone
- DTXSID40991145
- BRN 0217913
- 4-21-00-03693 (Beilstein Handbook Reference)
- 70872-83-2
-
- Inchi: InChI=1S/C18H19NO/c1-2-18(15-9-5-3-6-10-15)13-14-19(17(18)20)16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3
- InChI Key: YJIHQLKRFSHVCB-UHFFFAOYSA-N
- SMILES: CCC1(CCN(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 265.14677
- Monoisotopic Mass: 265.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
3-ethyl-1,3-diphenylpyrrolidin-2-one Related Literature
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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3. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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